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Compound of Interest

Compound Name: 2-Hydroxybenzonitrile

Cat. No.: B042573

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Hydroxybenzonitrile, also
known as 2-cyanophenol or salicylonitrile. Its chemical and physical properties, synthesis, and
applications, particularly in the fields of medicinal chemistry and materials science, are detailed.
This document is intended to be a valuable resource for professionals in research and
development.

Chemical and Physical Properties

2-Hydroxybenzonitrile is a versatile organic compound with the CAS number 611-20-1.[1][2]
[3][4] It is characterized by the presence of both a hydroxyl and a nitrile functional group on a
benzene ring.

Table 1: Physicochemical Properties of 2-Hydroxybenzonitrile
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Property Value Reference

CAS Number 611-20-1 [L1121[31[4]

2-Cyanophenol, Salicylonitrile,
Synonyms L [11[3][4]
o-Hydroxybenzonitrile

Molecular Formula C7HsNO [11[3]

Molecular Weight 119.12 g/mol [3114]

White to light yellow or off-

Appearance white to brown crystalline [1]
powder

Melting Point 88-96 °C

Boiling Point 149 °C @ 14 mmHg

Soluble in organic solvents
Solubility (e.g., ethanol, acetone); limited

solubility in water.[1]

pKa Data not readily available

Synthesis of 2-Hydroxybenzonitrile

2-Hydroxybenzonitrile can be synthesized through various methods. A common approach
involves the dehydration of salicylaldoxime, which is itself prepared from salicylaldehyde.

Experimental Protocol: Synthesis from Salicylaldehyde

This two-step process involves the formation of salicylaldoxime followed by its dehydration to
yield 2-Hydroxybenzonitrile.

Step 1: Preparation of Salicylaldoxime

» To a solution of hydroxylamine hydrochloride, an equimolar amount of a weak base (e.g.,
sodium bicarbonate) is added to liberate hydroxylamine.[5]

o Salicylaldehyde is then added to the reaction mixture.
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e The reaction is typically carried out in a suitable solvent system, such as an alcohol-water
mixture, and may be heated to drive the reaction to completion.[5]

» Upon cooling, salicylaldoxime precipitates and can be isolated by filtration.
Step 2: Dehydration of Salicylaldoxime to 2-Hydroxybenzonitrile
e The isolated salicylaldoxime is dissolved in a suitable solvent, such as toluene.

o Adehydrating agent is added to the solution. Common dehydrating agents for this reaction
include acetic anhydride, thionyl chloride, or phosphorus oxychloride.[6]

e The reaction mixture is heated under reflux for a specified period. The progress of the
reaction can be monitored by techniques such as thin-layer chromatography (TLC).

 After the reaction is complete, the mixture is cooled, and the product is isolated. This may
involve washing the organic layer with agueous solutions to remove any remaining reagents
and byproducts, followed by drying and removal of the solvent under reduced pressure.

e The crude 2-Hydroxybenzonitrile can be further purified by recrystallization to obtain a
product of high purity.
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Step 1: Salicylaldoxime Synthesis
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Caption: Experimental workflow for the synthesis of 2-Hydroxybenzonitrile.
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Applications in Research and Development

2-Hydroxybenzonitrile is a valuable building block in organic synthesis, with applications in
the development of pharmaceuticals, agrochemicals, and specialty materials.

Pharmaceutical and Agrochemical Synthesis

The bifunctional nature of 2-Hydroxybenzonitrile, possessing both a nucleophilic hydroxyl
group and an electrophilic nitrile group, makes it a versatile precursor for a variety of
heterocyclic compounds. It is a key intermediate in the synthesis of benzofurans and
coumarins, which are structural motifs found in numerous biologically active molecules.[6]
While specific drug compounds directly synthesized from 2-Hydroxybenzonitrile are not
extensively documented in publicly available literature, its derivatives are of interest in drug
discovery. For instance, derivatives of the related compound 2-amino-5-formylbenzonitrile have
been investigated as potential inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated
in inflammation.[6]

Biochemical Probe and Antimicrobial Activity

2-Hydroxybenzonitrile is reported to have antimicrobial and antifungal properties.[1][2] The
proposed mechanism of action involves the disruption of microbial cell membranes and the
inhibition of essential enzymes.[5] It has demonstrated activity against both Gram-positive (e.g.,
Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli, Pseudomonas aeruginosa)
bacteria.[1] Furthermore, it is utilized as a biochemical probe to investigate enzyme activities
and interactions, which is a crucial aspect of drug discovery and development.[2] However,
specific enzymatic targets and detailed mechanisms of action are areas requiring further
investigation.

Materials Science

In the field of materials science, 2-Hydroxybenzonitrile is used in the synthesis of specialty
polymers and resins.[2] Its derivatives can be employed in the creation of dyes and pigments.
The unique electronic properties arising from the conjugated system and the presence of both
electron-donating and electron-withdrawing groups make it a candidate for the development of
novel organic materials with specific optical or electronic properties.

Signaling Pathways and Mechanism of Action
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Detailed information regarding the specific signaling pathways modulated by 2-
Hydroxybenzonitrile is not well-established in the current scientific literature. Its described use
as a "biochemical probe" suggests it may be used to study various enzymatic reactions, but the
specific pathways are not defined. The antimicrobial activity is broadly attributed to cell
membrane disruption and enzyme inhibition, but the precise molecular targets within microbial
signaling or metabolic pathways have not been fully elucidated. The diagram below illustrates a
generalized workflow for investigating enzyme inhibition, a process for which 2-
Hydroxybenzonitrile could be a tool.
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Caption: Generalized workflow for studying enzyme inhibition.

Safety and Handling

2-Hydroxybenzonitrile should be handled with appropriate safety precautions in a well-
ventilated laboratory environment. It is advisable to wear personal protective equipment,
including gloves, safety glasses, and a lab coat. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2-Hydroxybenzonitrile is a chemical compound with significant potential in various scientific
and industrial applications. Its utility as an intermediate in the synthesis of pharmaceuticals and
advanced materials is well-recognized. While its biological activities, including antimicrobial
effects, are documented, further research is needed to fully understand its mechanisms of
action and to explore its full potential in drug development. This guide provides a foundational
understanding of 2-Hydroxybenzonitrile for researchers and professionals engaged in
chemical synthesis and life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxybenzonitrile
(2-Cyanophenol)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042573#2-hydroxybenzonitrile-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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